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Compound of Interest

Compound Name: 4-Ethoxybenzamide

Cat. No.: B1582668

Technical Support Center: 4-Ethoxybenzamide

This guide provides best practices for the storage, handling, and troubleshooting of 4-
Ethoxybenzamide to ensure its integrity throughout experimental use.

Frequently Asked Questions (FAQSs)

Q1: What are the key chemical and physical properties of 4-Ethoxybenzamide?

Al: 4-Ethoxybenzamide is a combustible, solid aromatic amide.[1] Its fundamental properties
are summarized below for quick reference.

Property Value Source(s)
CAS Number 55836-71-0 [11[2]
Molecular Formula CoH11NO2 [2][3]
Molecular Weight 165.19 g/mol [2]
Appearance White to off-white solid [1]

Melting Point 208-210 °C [1]

Purity >97%

Q2: What are the officially recommended storage conditions for 4-Ethoxybenzamide?
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A2: To maintain the integrity and stability of 4-Ethoxybenzamide, it is crucial to adhere to
proper storage conditions. The compound should be stored sealed in a dry environment.[1] For
long-term stability, storing at colder temperatures is advisable, drawing parallels from related
benzamide compounds which exhibit enhanced stability at -20°C.[4]

Condition Recommendation Rationale Source(s)

Room Temperature Prevents thermal

(Short-term). Consider  degradation. Colder

Temperature -20°C for long-term temperatures slow [1][4]
storage (months to chemical degradation
years). processes.

) ) Protects from
Store in a tightly ] )
T moisture, which can
closed container in a _
Atmosphere ) cause hydrolysis, and [1]
dry, well-ventilated )
atmospheric
place. )
contaminants.

] Prevents potential
Store in a dark place, )
] ) photodegradation.
Light away from direct )
_ Aromatic compounds
sunlight. ) N
can be light-sensitive.

o Segregate from strong  Avoids hazardous
Incompatibilities o ) i
oxidizing agents. chemical reactions.

Q3: What Personal Protective Equipment (PPE) is required when handling 4-
Ethoxybenzamide?

A3: Due to its chemical nature and hazard classification, appropriate PPE must be worn at all
times. 4-Ethoxybenzamide is classified as harmful if swallowed (Acute Toxicity 4, Oral).[1][3]

o Eye Protection: Wear tightly fitting safety goggles or eyeshields.

e Hand Protection: Handle with impervious chemical-resistant gloves (e.g., nitrile). Gloves
must be inspected prior to use.
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o Respiratory Protection: When handling the solid powder, especially when dust may be
generated, use a type N95 (US) dust mask or equivalent.[1]

» Body Protection: Wear a standard laboratory coat.

Below is a workflow for ensuring safety before handling the compound.
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Prepare to Handle on PPE Correct Proceed with
4-Ethoxybenzamide [SCEIEN
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Inconsistent Experimental
Results Observed

Step 1: Verify Storage Conditions
- Stored in cool, dry, dark place?
- Tightly sealed container?

A

Step 2: Review Handling Protocol
- Was fresh stock solution used?
- Exposure to light/heat minimized?

Y

Step 3: Assess Solution Stability
- Was solution pH neutral?
- Stored for >24 hours?

Formulate Hypothesis:
Potential Degradation Pathway?

tion?

Aqueous soly Handled on open bench? Old sample?

Oxidation
(exposure to air/peroxides)

Hydrolysis
(exposure to water/acid/base)

Photodegradation
(exposure to UV/ambient light)

Step 4: Perform Analytical Test
(e.g., HPLC, LC-MS)
Compare fresh vs. suspect sample

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Prepare 1 mg/mL
Stock Solution

Apply Stress Conditions

(in parallel)

Forced Degradation

Acid Hydrolysis Base Hydro
(0.1 M HCI, 60°C) (0.1 M NaOH,

lysis Oxidation
60°C) (3% H202, RT)

Photolysis
(Light Exposure)

'

-

Neutralize & Dilute
All Samples to

¢

Final Concentration

Analyze via HPLC

Evaluate Data:
- Peak Purity
- % Degradation
- Resolution of Peaks

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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